Cas no 59994-21-7 (Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1))
59994-21-7 structure
Product Name:Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1)
CAS No:59994-21-7
MF:C10H13ClN2O2
MW:228.675421476364
CID:375800
PubChem ID:108869
Update Time:2025-04-19
Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1)
- N-(3-aminophenyl)-3-oxobutyramide monohydrochloride
- Butanamide, N-(3-aminophenyl)-3-oxo-, monohydrochloride
- N-(3-aminophenyl)-3-oxobutanamide hydrochloride (1:1)
- 59994-21-7
- DTXSID1069374
- EINECS 262-015-0
- NS00055599
- Butanamide, N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1)
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- Inchi: 1S/C10H12N2O2.ClH/c1-7(13)5-10(14)12-9-4-2-3-8(11)6-9;/h2-4,6H,5,11H2,1H3,(H,12,14);1H
- InChI Key: QIBSDOIXYFFEEV-UHFFFAOYSA-N
- SMILES: Cl.O=C(CC(C)=O)NC1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 228.06669
- Monoisotopic Mass: 228.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.2Ų
Experimental Properties
- Boiling Point: 447.9°C at 760 mmHg
- Flash Point: 224.7°C
- PSA: 72.19
Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1) Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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